Cas no 28560-51-2 (2-Thiopheneacetic acid, a-hydroxy-a-phenyl-)

• Product Name: 2-Thiopheneacetic acid, a-hydroxy-a-phenyl-
• CAS No: 28560-51-2
• MF: C₁₂H₁₀O₃S
• MW: 234.271002292633
• CID: 1435328
• PubChem ID: 12723731
• Update Time: 2025-05-21

2-Thiopheneacetic acid, a-hydroxy-a-phenyl- Chemical and Physical Properties

Names and Identifiers

• 2-Thiopheneacetic acid, a-hydroxy-a-phenyl-
• hydroxy(phenyl)2-thienylacetic acid

• Inchi： 1S/C12H10O3S/c13-11(14)12(15,10-7-4-8-16-10)9-5-2-1-3-6-9/h1-8,15H,(H,13,14)
• InChI Key： BIHFCPRVAAVAPP-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(O)(C1=CC=CC=C1)C1SC=CC=1

Computed Properties

• Exact Mass: 234.03506535g/mol
• Monoisotopic Mass: 234.03506535g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 85.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 2-Thiopheneacetic acid, a-hydroxy-a-phenyl-

Introduction to 2-Thiopheneacetic acid, α-hydroxy-α-phenyl- (CAS No. 28560-51-2)

2-Thiopheneacetic acid, α-hydroxy-α-phenyl-, identified by its Chemical Abstracts Service (CAS) number 28560-51-2, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, featuring a thiophene ring fused with an acetic acid moiety and an α-hydroxy-α-phenyl substituent, has garnered attention due to its versatile structural properties and potential applications in medicinal chemistry. The unique combination of functional groups in this compound makes it a valuable scaffold for the development of novel bioactive molecules.

The thiopheneacetic acid core of this compound contributes to its reactivity and interaction with biological targets. Thiophene derivatives are well-known for their presence in numerous natural products and pharmaceuticals, exhibiting a wide range of biological activities. The presence of the α-hydroxy-α-phenyl group further enhances the compound's potential as a pharmacophore, enabling interactions with enzymes and receptors that are critical in drug design. This dual functionality makes 2-Thiopheneacetic acid, α-hydroxy-α-phenyl- a promising candidate for further exploration in drug discovery.

In recent years, there has been growing interest in thiophene-based compounds due to their role as intermediates in the synthesis of various therapeutic agents. The hydroxyphenyl moiety, in particular, is known for its ability to modulate enzyme activity and receptor binding. Studies have shown that derivatives of this class can exhibit anti-inflammatory, antioxidant, and anticancer properties. The structural flexibility of 2-Thiopheneacetic acid, α-hydroxy-α-phenyl- allows for modifications that can fine-tune its biological activity, making it a versatile tool for medicinal chemists.

One of the most compelling aspects of this compound is its potential application in the development of targeted therapies. The thiopheneacetic acid scaffold can be modified to create molecules that selectively interact with specific biological pathways. For instance, research has indicated that derivatives of this compound may inhibit key enzymes involved in cancer progression. Additionally, the α-hydroxy-α-phenyl group can be engineered to enhance solubility and bioavailability, crucial factors for drug efficacy.

The synthesis of 2-Thiopheneacetic acid, α-hydroxy-α-phenyl- involves multi-step organic reactions that highlight the compound's synthetic accessibility. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that researchers have access to high-quality material for their studies. These methodologies often include palladium-catalyzed cross-coupling reactions and asymmetric hydrogenation techniques, which are instrumental in constructing complex molecular frameworks.

Recent advancements in computational chemistry have further accelerated the discovery process for compounds like 2-Thiopheneacetic acid, α-hydroxy-α-phenyl-. Molecular modeling techniques allow researchers to predict the binding affinity and interaction patterns of this molecule with biological targets. This computational approach complements experimental efforts by providing insights into potential drug candidates before they are synthesized. Such integrative strategies are essential for efficient drug development pipelines.

The pharmaceutical industry has taken notice of the potential of thiophene-based compounds like 2-Thiopheneacetic acid, α-hydroxy-α-phenyl-. Several companies are actively engaged in exploring derivatives of this class for various therapeutic applications. Clinical trials and preclinical studies are underway to evaluate the safety and efficacy of these compounds in treating conditions such as inflammation, neurodegenerative diseases, and cancer. The results from these studies are expected to provide valuable insights into the therapeutic potential of this molecule.

From a chemical perspective, 2-Thiopheneacetic acid, α-hydroxy-α-phenyl- represents an excellent example of how structural diversity can lead to functional innovation. The combination of a thiophene ring with an acetic acid group and an α-hydroxy-α-phenyl substituent creates a rich chemical space for exploration. Researchers continue to uncover new synthetic pathways and functionalization strategies that expand the utility of this compound in drug discovery.

The environmental impact of synthesizing and using 2-Thiopheneacetic acid, α-hydroxy-α-phenyl-* is also a consideration in modern pharmaceutical research. Efforts are being made to develop greener synthetic methods that minimize waste and reduce energy consumption. These sustainable practices align with global initiatives to promote environmentally responsible chemistry while maintaining high standards of research excellence.

In conclusion, 2-Thiopheneacetic acid, α-hydroxy-, α - phenyl-, CAS No 28560 - 51 - 2 , stands as a testament to the ingenuity inherent in organic synthesis and medicinal chemistry . Its unique structure , combined with its demonstrated potential as a pharmacological scaffold , makes it a cornerstone compound worth further investigation . As research progresses , we can anticipate more discoveries that will solidify its role as a key player in future therapeutics . p>